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Compound of Interest

Compound Name: 3-methyl-1H-indazole

Cat. No.: B1298950

Introduction

3-methyl-1H-indazole is a heterocyclic aromatic organic compound that belongs to the
indazole family, a class of molecules featuring a fused benzene and pyrazole ring.[1] This
scaffold is of significant interest in the field of medicinal chemistry, where it is recognized as a
"privileged structure" due to its prevalence in a wide array of biologically active compounds.[2]
[3] The inherent tautomeric instability of the indazole ring, primarily existing in the more stable
1H-tautomer form, and its capacity for diverse chemical modifications make it a versatile
building block in the synthesis of novel therapeutic agents.[1][4] This guide provides a
comprehensive overview of the core chemical and physical properties of 3-methyl-1H-
indazole, its synthesis, reactivity, and critical role as an intermediate in drug discovery and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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